
Stigmastane in Sediments: A Biomarker Through
Geologic Time

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Stigmastane

Cat. No.: B1239390 Get Quote

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
Introduction: Stigmastane, a C29 sterane, and its precursors are pivotal biomarkers in the

study of Earth's deep past, offering a molecular window into the evolution of eukaryotes. As the

diagenetic product of sterols synthesized by a variety of organisms, primarily algae and land

plants, the presence and abundance of stigmastane in sedimentary rocks provide invaluable

insights into the composition of ancient ecosystems. This technical guide delves into the

geological time range of stigmastane, its significance as a biomarker, detailed experimental

protocols for its analysis, and the diagenetic pathways leading to its formation.

Geological Time Range of Stigmastane
Stigmastane and other steranes are exclusively eukaryotic biomarkers, and their geological

record is a testament to the rise and diversification of eukaryotic life. While early reports of

steranes in Archean rocks have been challenged due to potential contamination, the robust

record of stigmastane and other steranes begins in the Proterozoic Eon.

The presence of C29 steranes, including stigmastane, is a common feature in sediments from

the Paleozoic era onwards, often indicating a significant contribution from green algae.[1] A

strong predominance of C29 steranes is consistently found in samples from the Late Devonian,

pointing to green algae as major eukaryotic source organisms in those marine environments.[1]
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Notably, specific derivatives of stigmastane have been instrumental in pushing back the

timeline for early animal life. The discovery of 26-methylstigmastane, a C30 sterane, in

Neoproterozoic-Cambrian sedimentary rocks and oils has provided compelling evidence for the

presence of demosponges (an early form of animal life) at least as far back as the Cryogenian

period (around 635-720 million years ago).[1][2] These findings are significant as they predate

the Cambrian explosion of animal fossils.

Quantitative Data on Stigmastane and Related
Biomarkers
The abundance of stigmastane and its derivatives can vary significantly depending on the

depositional environment and the dominant biological sources at the time. The following table

summarizes quantitative data on C30 steranes (including 26-methylstigmastane) from

Neoproterozoic-Cambrian rocks, providing a snapshot of their prevalence during this critical

period of eukaryotic evolution.
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Geologic
al Period

Location
Sample
Type

C30
Steranes
(% of
total C27-
C30
steranes)

24-ipc
(µg/g
TOC)

26-mes
(µg/g
TOC)

Referenc
e

Ediacaran-

Cambrian

South

Oman

Rock

Extract

~1-4%

(>5% in

some)

- - [1]

Cryogenian
South

Oman

Rock

Extract

Significant

amounts
- - [1]

Ediacaran-

Early

Cambrian

Eastern

Siberia
Oil Variable - - [1]

Ediacaran-

Early

Cambrian

India Oil Variable - - [1]

Neoprotero

zoic
-

Rocks and

Oils

~3% on

average
- - [2]

- - - - 0.04-3.44 - [3]

Note: "24-ipc" refers to 24-isopropylcholestane, another C30 sterane biomarker often found

alongside 26-methylstigmastane. "26-mes" refers to 26-methylstigmastane. TOC stands for

Total Organic Carbon.

Diagenetic Pathway of Stigmasterol to Stigmastane
The transformation of biological sterols, such as stigmasterol, into the stable geological

biomarker stigmastane is a complex process known as diagenesis. This occurs as sediments

are buried and subjected to increasing temperature and pressure over millions of years. The

key transformations involve the loss of the hydroxyl group, saturation of double bonds, and

stereochemical rearrangements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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